Nostoclide I
Overview
Description
Nostoclide I is a dichlorobenzene.
Nostoclide I is a natural product found in Nostoc and Peltigera canina with data available.
Scientific Research Applications
Isolation and Structure
Nostoclide I, alongside Nostoclide II, was isolated from a symbiotic cyanobacterium, Nostoc sp., from the lichen Peltigera canina. The structures of these metabolites were determined through spectroscopic data and x-ray diffraction, showcasing their unique chlorine-containing composition (Yang, Shimizu, Steiner, & Clardy, 1993).
Photosynthesis-Inhibiting Properties
A study developed a statistical model to describe the relationship between the structure of Nostoclide derivatives and their ability to interfere with the electron transport chain in photosynthesis. This research used the naturally occurring toxin Nostoclides as a basis for correlating molecular descriptors with biological activity, indicating the potential for Nostoclide I in understanding and manipulating photosynthetic processes (Teixeira, Pinheiro, Barbosa, Carneiro, & Forlani, 2010).
Antimicrobial Activity
Nostocycline A, a compound closely related to Nostoclide I, was identified as a major active metabolite of the cyanobacterium Nostoc sp., exhibiting notable antimicrobial activity. This discovery highlights the potential for Nostoclide I and related compounds in antimicrobial applications (Ploutno & Carmeli, 2000).
Synthesis and Herbicide Potential
Research on the synthesis and structural analysis of Nostoclide analogues with potential herbicide activity has been conducted. This study emphasized the role of intra- and intermolecular hydrogen bonding in influencing the conformation and packing of these compounds, providing insights into their application as herbicides (Teixeira, Barbosa, Carneiro, Corrêa, Ellena, & Doriguetto, 2009).
Bioactive Peptides and Cyanobacteria
In a broader context, cyanobacteria like Nostoc sp., which produce Nostoclide I, are known for generating bioactive peptides with various therapeutic potentials. Studies have highlighted peptides from Nostoc as prolific producers of bioactive metabolites, some recognized as potential therapeutic agents (Fidor, Konkel, & Mazur-Marzec, 2019).
properties
Product Name |
Nostoclide I |
|---|---|
Molecular Formula |
C21H18Cl2O3 |
Molecular Weight |
389.3 g/mol |
IUPAC Name |
(5Z)-3-benzyl-5-[(3,5-dichloro-4-hydroxyphenyl)methylidene]-4-propan-2-ylfuran-2-one |
InChI |
InChI=1S/C21H18Cl2O3/c1-12(2)19-15(8-13-6-4-3-5-7-13)21(25)26-18(19)11-14-9-16(22)20(24)17(23)10-14/h3-7,9-12,24H,8H2,1-2H3/b18-11- |
InChI Key |
OLAZDNWZIHSQMW-WQRHYEAKSA-N |
Isomeric SMILES |
CC(C)C\1=C(C(=O)O/C1=C\C2=CC(=C(C(=C2)Cl)O)Cl)CC3=CC=CC=C3 |
SMILES |
CC(C)C1=C(C(=O)OC1=CC2=CC(=C(C(=C2)Cl)O)Cl)CC3=CC=CC=C3 |
Canonical SMILES |
CC(C)C1=C(C(=O)OC1=CC2=CC(=C(C(=C2)Cl)O)Cl)CC3=CC=CC=C3 |
synonyms |
nostoclide I |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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